Diethyl 2-ethyl-2-methylmalonate
Overview
Description
Diethyl 2-ethyl-2-methylmalonate is a chemical compound with the molecular formula C10H18O4 . It is a colorless to almost colorless clear liquid .
Molecular Structure Analysis
The molecular weight of Diethyl 2-ethyl-2-methylmalonate is 202.25 g/mol . The compound is a liquid at 20 degrees Celsius .Physical And Chemical Properties Analysis
Diethyl 2-ethyl-2-methylmalonate has a boiling point of 79 °C at 5 mmHg . Its specific gravity at 20/20 is 0.99 , and its refractive index is 1.42 .Scientific Research Applications
Chemical Reactions and Mechanisms
- Michael Addition and Rearrangement Mechanisms : Diethyl 2-ethyl-2-methylmalonate has been studied in the context of Michael addition reactions. For example, its addition to ethyl crotonate followed by decarboxylation demonstrated the migration of an ethoxycarbonyl group, contributing to the understanding of reaction mechanisms in organic chemistry (Simamura, Inamoto, & Suehiro, 1954).
Synthesis and Applications in Organic Chemistry
- Synthesis of Pyrazolopyrimidopyrimidines : Diethyl 2-ethyl-2-methylmalonate has been used as a reagent in the synthesis of pyrazolopyrimidopyrimidines, which have antimicrobial properties. The study explored both conventional and microwave-supported solvent-free reactions (Rina, Nirmal, & Vivek, 2018).
- Chemoenzymatic Synthesis of (R)-isovaline : This compound has been involved in the synthesis of (R)-isovaline, a molecule with potential drug development applications. The process involved asymmetric hydrolysis and Hofmann rearrangement steps, highlighting its versatility in complex organic syntheses (Nojiri et al., 2015).
Process Optimization and Green Chemistry
- Improving Claisen Ester Condensation Process : A study on the Claisen ester condensation reaction, crucial for the industrial production of Diethyl 2-ethyl-2-phenylmalonate, demonstrated a significant reduction in energy consumption and time required for the reaction. This showcases the compound's role in enhancing efficiency and sustainability in chemical processes (Zhao et al., 2020).
Miscellaneous Applications
- Building Block in Polymer Chemistry : Diethyl 2-ethyl-2-methylmalonate has been used in the synthesis of end-functionalized poly(1-vinylpyrrolidin-2-one) (PVP) oligomers, demonstrating its utility in the field of polymer chemistry. This application highlights its versatility in creating novel macromolecules (Ranucci et al., 2006)
Safety and Hazards
Diethyl 2-ethyl-2-methylmalonate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is a combustible liquid and should be kept away from heat, sparks, open flames, and hot surfaces . In case of fire, CO2, dry chemical, or foam should be used for extinction . It should be stored in a well-ventilated place and kept cool .
Mechanism of Action
Target of Action
Diethyl 2-ethyl-2-methylmalonate, also known as diethyl 2-ethyl-2-methylpropanedioate, is a derivative of diethyl malonate . It primarily targets the enolate ions in organic compounds . The enolate ions are the conjugate bases of aldehydes and ketones .
Mode of Action
Diethyl 2-ethyl-2-methylmalonate interacts with its targets through a process known as alkylation . During this reaction, an α-hydrogen is replaced with an alkyl group, forming a new carbon-carbon bond . This process is facilitated by the presence of two carbonyl groups in the diethyl 2-ethyl-2-methylmalonate molecule, which help stabilize the carbanion resulting from the removal of a proton from the methylene group between them .
Biochemical Pathways
The alkylation process involving diethyl 2-ethyl-2-methylmalonate affects various biochemical pathways. For instance, it can lead to the formation of carboxylic acids via the malonic ester synthesis . Additionally, it can result in the preparation of ketones through the acetoacetic ester synthesis .
Result of Action
The alkylation process involving diethyl 2-ethyl-2-methylmalonate can lead to significant molecular and cellular effects. For instance, it can result in the formation of new organic compounds, such as carboxylic acids and ketones . These compounds can have various biological activities, depending on their specific structures and properties.
Action Environment
The action, efficacy, and stability of diethyl 2-ethyl-2-methylmalonate can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, potentially influencing its reactivity. Additionally, temperature and solvent conditions can impact the rate and extent of the alkylation process .
properties
IUPAC Name |
diethyl 2-ethyl-2-methylpropanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O4/c1-5-10(4,8(11)13-6-2)9(12)14-7-3/h5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODRGILDUWDVBJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C(=O)OCC)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50174462 | |
Record name | Diethyl ethylmethylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50174462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2049-70-9 | |
Record name | 1,3-Diethyl 2-ethyl-2-methylpropanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2049-70-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl ethylmethylmalonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002049709 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diethyl ethylmethylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50174462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl ethylmethylmalonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.429 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIETHYL ETHYLMETHYLMALONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R6V9A28YP8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Feasible Synthetic Routes
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